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Compound of Interest

Compound Name: 2-sec-Butylphenol

Cat. No.: B1202637 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2-sec-Butylphenol, tailored for research, scientific, and drug development

professionals. Following these procedures is critical for ensuring laboratory safety and

minimizing risks.

Chemical Identifier and Physical Properties

Property Value

CAS Number 89-72-5

Molecular Formula C₁₀H₁₄O

Molecular Weight 150.22 g/mol

Appearance Amber, clear liquid[1]

Boiling Point 226 - 228 °C @ 760 mmHg[1][2]

Melting Point 12 °C[2][3]

Flash Point 112 °C (233.6 °F)[1][2]

Density 0.982 g/mL at 25 °C[1][3]

Vapor Pressure 0.05 mmHg @ 25 °C[1]

Solubility Insoluble in water[1]
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Hazard Identification and Exposure Limits

2-sec-Butylphenol is a corrosive substance that can cause severe skin and eye burns, as well

as burns to the digestive and respiratory tracts.[1] It is harmful if swallowed or absorbed

through the skin.[1]

Organization Exposure Limit

NIOSH REL TWA 5 ppm (30 mg/m³) [skin][4][5]

OSHA PEL None established[4][5]

ACGIH TLV TWA 5 ppm [skin][3]

TWA: Time-Weighted Average

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when handling 2-sec-Butylphenol.
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Protection Type Recommended Equipment Specifications

Hand Protection
Double-gloving is

recommended.

Inner Glove: Nitrile exam-style

gloves. Outer Glove: Utility-

grade neoprene or butyl rubber

gloves, especially when

handling concentrated

solutions.[1]

Eye/Face Protection
Chemical splash goggles and

a face shield.

Goggles must conform to ANSI

Z.87.1 or EN 166 standards. A

face shield should be worn

over goggles when there is a

risk of splashing.[2][6]

Body Protection
A fully buttoned, long-sleeved

lab coat.

For larger quantities or

situations with a higher risk of

splashing, a butyl rubber or

neoprene apron should be

worn over the lab coat.[1]

Respiratory Protection NIOSH-approved respirator.

Use a respirator with an

organic vapor cartridge if

exposure limits are exceeded

or if ventilation is inadequate.

[3][6] A Type A (brown) organic

gases and vapors filter

conforming to EN14387 is

recommended.[6]

Operational Plan: Handling and Storage
Handling Protocol:

Work Area Preparation: Always handle 2-sec-Butylphenol in a well-ventilated area,

preferably inside a certified chemical fume hood.[1] Ensure that an eyewash station and a

safety shower are readily accessible and unobstructed.[1][2]
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Personal Protective Equipment: Before handling, don the appropriate PPE as specified in the

table above.

Dispensing: When transferring the chemical, use a sealed system or ensure local exhaust

ventilation is active. Avoid generating mists or vapors.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water, even if gloves were worn.[1][2] Do not eat, drink, or smoke in the work area.[2]

Storage Protocol:

Container: Store in a tightly closed, original container.[1]

Location: Keep in a cool, dry, and well-ventilated area designated as a corrosives storage

area.[1]

Incompatibilities: Store away from incompatible materials such as oxidizing agents, bases,

acid anhydrides, and acid chlorides.[2] It is also corrosive to some metals like copper and

brass.[7]

Segregation: Do not store with food or animal feed.[4]

Emergency and Disposal Plan
Spill Response Protocol:

Immediate Action: Evacuate the immediate area and alert colleagues. If the spill is large or in

a poorly ventilated area, evacuate the entire lab and contact emergency services.

Control Vapors: Ensure adequate ventilation to dissipate vapors.

Containment: For small spills, absorb the liquid with an inert material like vermiculite, sand,

or earth.[1] Do not use combustible materials to absorb the spill.

Cleanup: Wearing appropriate PPE, carefully scoop the absorbent material into a suitable,

labeled container for hazardous waste.

Decontamination: Clean the spill area with a soap and water solution.
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Waste Disposal: Dispose of the contaminated materials as hazardous waste according to the

disposal plan below.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious, give a cupful of water. Never

give anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan:

Waste Collection: Collect all 2-sec-Butylphenol waste, including contaminated absorbent

materials and disposable PPE, in a dedicated, properly labeled, and sealed hazardous waste

container.[2]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

chemical name "2-sec-Butylphenol".

Storage of Waste: Store the hazardous waste container in a designated, secure area away

from incompatible materials, pending pickup.

Disposal Method: All waste containing 2-sec-Butylphenol must be disposed of through a

licensed chemical disposal facility.[2] Incineration is the preferred method for phenolic

compounds.[2][8] Do not dispose of this chemical down the drain.[2]

Contaminated Clothing: Contaminated clothing should be removed immediately and washed

before reuse.[1][2] If heavily contaminated, it should be disposed of as hazardous waste.

Diagrams
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Handling 2-sec-Butylphenol

Assess Risks & Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Perform Experimental Procedure

Spill Occurs

Incident

No Spill

Follow Spill Cleanup Protocol

Decontaminate Work Area

Collect & Label Hazardous Waste

Dispose via Licensed Facility

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safely Handling 2-sec-Butylphenol.
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Personal Protective Equipment (PPE) Engineering Controls Administrative Controls

Eye/Face Protection
- Chemical Splash Goggles

- Face Shield

Hand Protection
- Double Gloves:
  - Inner: Nitrile

  - Outer: Neoprene/Butyl

Body Protection
- Lab Coat

- Chemical-Resistant Apron

Respiratory Protection
- NIOSH-Approved Respirator

- Organic Vapor Cartridge

Chemical Fume Hood

Adequate General Ventilation

Eyewash & Safety Shower

Safety Data Sheet (SDS) Review

Chemical Handling Training

Restricted Work Area

Click to download full resolution via product page

Caption: Hierarchy of Controls for 2-sec-Butylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-sec-butylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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